2-amino-5-(1-methyl-1H-tetrazol-5-ylthio)thiazole

• Molecular Formula: C5H6N6S2
• Molecular Weight: 214.3 g/mol
• IUPAC Name: 5-(1-methyltetrazol-5-yl)sulfanyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C5H6N6S2/c1-11-5(8-9-10-11)13-3-2-7-4(6)12-3/h2H,1H3,(H2,6,7)
• InChI Key: SSLALRPEICISIZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SC2=CN=C(S2)N

Description

2-amino-5-(1-methyl-1H-tetrazol-5-ylthio)thiazole is a useful research compound. Its molecular formula is C5H6N6S2 and its molecular weight is 214.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-acetylamino-5-(1-methyl-1H-tetrazol-5-ylthio)thiazole (2.0 g) in a mixture of ethanol (20 ml) and aqueous 6N-hydrochloric acid (5 ml) was refluxed for 4 hours with stirring. The reaction mixture was concentrated under reduced pressure and the residue was adjusted to pH 8 using aqueous sodium bicarbonate under ice cooling. The precipitates were collected by filtration, washed with water and the solid was recrystallized from ethanol to give 2-amino-5-(1-methyl-1H-tetrazol-5-ylthio)thiazole (0.81 g, yield: 48.5%). mp: 186°-188° C. (dec.)